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Orysastrobin is a strobilurin fungicide used primarily in rice cultivation to control blast and other fungal

pathogens [1]. The following table summarizes its key environmental fate properties:

Property Value Interpretation / Significance

Soil DT₅₀ (Field) 55 days [1] Moderately persistent. The time for 50% of the
substance to degrade in the field.

Soil DT₅₀ (Lab) 55 days [1] Consistent laboratory-measured degradation rate.

Water Solubility 80.6 mg/L (at 20 °C,

pH 7) [1]

Moderate solubility, potential for movement in water.

Mobility Mobile [1] Can leach to groundwater.

General
Biodegradability

No data [1] Public data on inherent biodegradability is lacking.

Management and Best Practices

While direct remediation protocols are not established in the available literature, you can manage its

persistence and reduce environmental impact through the following application and resistance management

strategies:
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Adhere to Label Instructions: Follow the manufacturer's recommended dosage, application timing,

and frequency to prevent unnecessary accumulation [2].
Implement Fungicide Rotation: Rotate or mix orysastrobin with fungicides from different FRAC

(Fungicide Resistance Action Committee) groups. Orysastrobin is a QoI fungicide (FRAC Group
11), which is considered at high risk for resistance. Rotating with multi-site inhibitors (e.g., protectant

fungicides like mancozeb) can be particularly effective [2].
Employ Integrated Pest Management (IPM): Combine fungicide use with cultural, biological, and

physical control measures to reduce dependency on chemical controls [2] [3].
Monitor for Resistance: Regularly test pathogen populations for shifts in sensitivity. A gradual

reduction in efficacy can signal the development of resistance [2].

Experimental Workflow for Soil Management

The diagram below outlines a strategic workflow for managing orysastrobin use and assessing its impact,

based on established agricultural practices.
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Soil Management and Resistance Monitoring Workflow: This diagram illustrates a recommended workflow

integrating application planning and resistance monitoring to manage the persistence of orysastrobin.

Frequently Asked Questions

What is the primary metabolic pathway of orysastrobin in the environment? The available public data

from the University of Hertfordshire's database states that orysastrobin is "not generally susceptible to

hydrolysis," but does not provide detailed information on its primary metabolic pathway or breakdown

products [1].

Are there any documented cases of microbial bioremediation for orysastrobin? The search results do not

contain any specific information on microbial strains or bioremediation techniques proven to accelerate the

degradation of orysastrobin in soil.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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